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Compound of Interest

Compound Name:
H-Arg-Tyr-Leu-Gly-Tyr-Leu-

OH.TFA

Cat. No.: B12397912

Get Quote

Target Molecule: H-Arg-Tyr-Leu-Gly-Tyr-Leu-OH (

-Casein f90–95) Primary Class: Bioactive Peptide (Opioid Agonist / ACE Inhibitor) Molecular
Weight: 798.9 g/mol

Introduction & Mechanism of Action
The hexapeptide Arg-Tyr-Leu-Gly-Tyr-Leu (RYLGYL) is a cryptic bioactive fragment released

from bovine

-casein during pepsin digestion. Unlike classic opioid peptides (enkephalins) which require an
N-terminal Tyrosine, RYLGYL derives its opioid activity from an N-terminal Arginine, classifying
it as a unique "Arg-type" exorphin.

Dual-Action Pharmacology
Opioid Receptor Agonism (Primary Potency): RYLGYL acts as a partial agonist on

-opioid receptors (and potentially

-receptors). This interaction triggers
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-protein coupled signaling, leading to the inhibition of adenylate cyclase (decreased cAMP)
and modulation of intracellular calcium. This pathway is directly linked to its potent
antiproliferative effect on human prostate cancer cells (LNCaP).

ACE Inhibition (Secondary Metabolic Effect): Like many hydrophobic-rich casein fragments,

RYLGYL competitively binds to the active site of Angiotensin-Converting Enzyme (ACE),

preventing the conversion of Angiotensin I to the vasoconstrictor Angiotensin II.

Mechanistic Pathway Visualization

Pathway A: Opioid Agonism (Pharma)

Pathway B: ACE Inhibition (Nutraceutical)
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Figure 1: Dual signaling pathways of RYLGYL. Pathway A (Opioid) is the primary target for

high-potency drug development assays (nM range), while Pathway B (ACE) is standard for

functional food validation (

M range).

Experimental Protocols
Protocol A: Cell-Based Antiproliferation Assay (High
Sensitivity)
Purpose: To determine the biological potency of RYLGYL via its opioid-mediated growth

inhibition of prostate cancer cells. Target IC

: ~0.9 – 10 nM (Cell line dependent). Applicability: Drug discovery, potency release testing.
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Materials
Cell Line: LNCaP (Androgen-sensitive human prostate adenocarcinoma).

Culture Media: RPMI-1640 + 10% FBS + 1% Pen/Strep.

Peptide Stock: Dissolve H-Arg-Tyr-Leu-Gly-Tyr-Leu-OH in sterile water or PBS to 1 mM.

(Note: Ensure endotoxin-free if using for cellular assays).

Reagent: CCK-8 (Cell Counting Kit-8) or MTT Reagent.

Control: Naloxone (Opioid antagonist) to prove specificity.

Step-by-Step Methodology
Seeding: Seed LNCaP cells in 96-well plates at a density of

cells/well in 100 µL media. Incubate for 24 hours at 37°C, 5% CO

.

Starvation (Optional but Recommended): Replace media with serum-free RPMI for 12 hours

to synchronize cell cycle and sensitize opioid receptors.

Treatment:

Prepare serial dilutions of RYLGYL in media (Range: 0.1 nM to 10 µM).

Specificity Control: Pre-incubate a subset of wells with 10 µM Naloxone for 30 mins prior

to RYLGYL addition.

Add 100 µL of peptide solutions to wells. Incubate for 48 hours.

Detection:

Add 10 µL of CCK-8 reagent to each well.

Incubate for 2–4 hours at 37°C.

Quantification: Measure absorbance at 450 nm using a microplate reader.
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Data Analysis
Calculate % Cell Viability:

Plot Log[Concentration] vs. % Viability using non-linear regression (4-parameter logistic) to
determine IC

.

Protocol B: HPLC-Based ACE Inhibition Assay (Standard
QC)
Purpose: Quantitative verification of enzymatic inhibition (Nutraceutical standard). Target IC

: ~20 – 100 µM. Applicability: Food science, batch quality control.

Materials
Enzyme: ACE from rabbit lung (Sigma or equivalent), 0.1 U/mL in Borate Buffer.

Substrate: Hippuryl-Histidyl-Leucine (HHL), 5 mM.

Buffer: 100 mM Sodium Borate Buffer (pH 8.3) with 300 mM NaCl.

Stop Solution: 1 M HCl.

HPLC System: C18 Reverse Phase Column (e.g., 4.6 x 150 mm, 5 µm).

Step-by-Step Methodology
Pre-incubation:

Mix 10 µL of RYLGYL solution (various concentrations) with 10 µL of ACE enzyme

solution.

Incubate at 37°C for 10 minutes.

Reaction:

Add 10 µL of HHL substrate to initiate the reaction.
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Incubate at 37°C for 30 minutes.

Termination:

Add 30 µL of 1 M HCl to stop the reaction.

HPLC Analysis:

Inject 20 µL of the mixture onto the HPLC.

Mobile Phase: 50% Methanol / 50% Water (Isocratic) containing 0.1% TFA.

Flow Rate: 1.0 mL/min.

Detection: UV at 228 nm.

Quantification: Measure the peak area of Hippuric Acid (HA) liberated.

Data Analysis
Comparative Data Summary

Feature
Protocol A: Cell
Proliferation (Opioid)

Protocol B: Enzyme
Inhibition (ACE)

Mechanism
Receptor Agonism (

-protein)

Enzymatic Blockade

(Competitive)

Sensitivity High (nM range) Moderate (µM range)

Readout Cell Viability (Absorbance) Hippuric Acid Area (HPLC UV)

Key Control Naloxone (Reverses effect) Captopril (Standard Inhibitor)

Relevance Oncology / Pharma Nutraceuticals / Hypertension

Duration 48–72 Hours 1–2 Hours

Troubleshooting & Optimization
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Solubility: RYLGYL is generally soluble in water. However, if using high concentrations (>1

mM) for stock, ensure pH is neutral. Avoid DMSO in cell assays if possible, or keep <0.1%.

Peptide Stability: As a linear peptide, RYLGYL is susceptible to peptidases in serum. For

Protocol A, use Heat-Inactivated FBS or define serum-free windows to prevent premature

degradation of the peptide before it binds the receptor.

Naloxone Check: If Naloxone does not reverse the antiproliferative effect in Protocol A, the

peptide may be acting via a non-opioid mechanism (e.g., direct membrane interaction) at

high concentrations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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